![molecular formula C15H19N3O3 B2676965 2-(Butylamino)-4-((2-cyanophenyl)amino)-4-oxobutanoic acid CAS No. 1048005-57-7](/img/structure/B2676965.png)
2-(Butylamino)-4-((2-cyanophenyl)amino)-4-oxobutanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(Butylamino)-4-((2-cyanophenyl)amino)-4-oxobutanoic acid, also known as BAY 41-2272, is a chemical compound that has been widely studied for its potential therapeutic applications in various diseases. It belongs to the class of compounds known as sGC (soluble guanylate cyclase) stimulators, which have been shown to have beneficial effects in cardiovascular, respiratory, and neurological diseases.
Scientific Research Applications
Molecular Docking and Structural Studies
Spectroscopic and structural investigations of compounds similar to 2-(Butylamino)-4-((2-cyanophenyl)amino)-4-oxobutanoic acid, including derivatives of butanoic acid, reveal significant insights. Studies conducted using experimental and theoretical approaches, such as FT-IR, FT-Raman spectra, and DFT calculations, highlight the vibrational bands and molecular stability. These compounds' reactivity and potential as nonlinear optical materials are elucidated through natural bond orbital analysis, demonstrating their importance in material science and optical applications. Additionally, Auto-dock studies underline the biological activities of these compounds, indicating their relevance in pharmacological research (Vanasundari et al., 2018).
Biosynthesis Pathways in Cyanobacteria
Research into the biosynthesis of neurotoxins such as 3-N-methyl-2,3-diaminopropanoic acid and 2,4-diaminobutanoic acid in cyanobacteria provides insight into the metabolic pathways of diaminomonocarboxylic acids. These amino acids, widely distributed in cyanobacterial species, have been identified for their neurotoxic properties. Understanding their biosynthetic pathways in cyanobacteria could contribute to the development of strategies to mitigate their impact on environmental and public health (Nunn & Codd, 2017).
Antimicrobial and Analgesic Properties
The synthesis and evaluation of 4-aryl-2-tert-butylamino-4-oxo-2-butenoic acids demonstrate their moderate antimicrobial and analgesic activities. This class of compounds, developed through the interaction of aroylpyruvic acids with tert-butylamine, highlights the potential of this compound derivatives in developing new therapeutic agents (Koz’minykh et al., 2004).
ELISA Development for Pesticide Analysis
The development of a sensitive ELISA for the analysis of fenthion in fruit samples, using haptens related to this compound, showcases the application of such compounds in improving food safety. The synthesis of these haptens and their use in creating an effective ELISA demonstrates the role of these compounds in analytical chemistry, particularly in detecting pesticide residues in agricultural products (Zhang et al., 2008).
Properties
IUPAC Name |
2-(butylamino)-4-(2-cyanoanilino)-4-oxobutanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19N3O3/c1-2-3-8-17-13(15(20)21)9-14(19)18-12-7-5-4-6-11(12)10-16/h4-7,13,17H,2-3,8-9H2,1H3,(H,18,19)(H,20,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YPKPSDJIJABOPN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCNC(CC(=O)NC1=CC=CC=C1C#N)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.